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Introduction
Antibody-drug conjugates (ADCs) represent a paradigm of targeted cancer therapy, designed

to selectively deliver highly potent cytotoxic agents to tumor cells while minimizing systemic

toxicity.[1] This sophisticated therapeutic modality hinges on the synergistic interplay of three

core components: a monoclonal antibody (mAb) for precise targeting of tumor-associated

antigens, a potent cytotoxic payload, and a chemical linker that bridges the two. The linker is a

critical determinant of an ADC's efficacy and safety, governing its stability in circulation and the

mechanism of payload release at the target site.[2]

Cleavable linkers are a predominant class of linkers utilized in both clinically approved and

investigational ADCs.[3] These linkers are engineered to be stable in the systemic circulation

but are susceptible to cleavage within the tumor microenvironment or inside cancer cells,

triggered by specific physiological conditions.[4] This controlled release of the cytotoxic payload

is paramount for maximizing on-target efficacy and mitigating off-target toxicities. This technical

guide provides a comprehensive overview of the core principles of cleavable linkers in ADCs,
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detailing their types, mechanisms of action, and the experimental protocols used for their

evaluation.

The General Mechanism of Action of ADCs with
Cleavable Linkers
The therapeutic journey of an ADC with a cleavable linker involves a sequence of highly

orchestrated events, beginning with systemic administration and culminating in the targeted

destruction of cancer cells.
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Incubate ADC in plasma
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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